Cas no 872983-54-5 (Carbamic acid, (1S)-6-azaspiro[2.5]oct-1-yl-, 1,1-dimethylethyl ester)
872983-54-5 structure
Product Name:Carbamic acid, (1S)-6-azaspiro[2.5]oct-1-yl-, 1,1-dimethylethyl ester
CAS No:872983-54-5
MF:C12H22N2O2
MW:226.315283298492
CID:1873265
PubChem ID:54568029
Update Time:2025-04-21
Carbamic acid, (1S)-6-azaspiro[2.5]oct-1-yl-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, (1S)-6-azaspiro[2.5]oct-1-yl-, 1,1-dimethylethyl ester
- 872983-54-5
- (S)-tert-Butyl 6-azaspiro[2.5]octan-1-ylcarbamate
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- Inchi: 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-9-8-12(9)4-6-13-7-5-12/h9,13H,4-8H2,1-3H3,(H,14,15)/t9-/m0/s1
- InChI Key: ZVFIWIQKOQJBCE-VIFPVBQESA-N
- SMILES: O(C(C)(C)C)C(N[C@H]1CC21CCNCC2)=O
Computed Properties
- Exact Mass: 226.168127949Da
- Monoisotopic Mass: 226.168127949Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 50.4Ų
Carbamic acid, (1S)-6-azaspiro[2.5]oct-1-yl-, 1,1-dimethylethyl ester Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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